Cas no 828920-44-1 (Ethanone, 2-[[5-(methylamino)-2-thiazolyl]amino]-1-phenyl-)
![Ethanone, 2-[[5-(methylamino)-2-thiazolyl]amino]-1-phenyl- structure](https://www.kuujia.com/scimg/cas/828920-44-1x500.png)
828920-44-1 structure
Product name:Ethanone, 2-[[5-(methylamino)-2-thiazolyl]amino]-1-phenyl-
Ethanone, 2-[[5-(methylamino)-2-thiazolyl]amino]-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 2-[[5-(methylamino)-2-thiazolyl]amino]-1-phenyl-
- 2-[[5-(methylamino)-1,3-thiazol-2-yl]amino]-1-phenylethanone
- DTXSID70836191
- 2-{[5-(Methylamino)-1,3-thiazol-2-yl]amino}-1-phenylethan-1-one
- 828920-44-1
-
- Inchi: InChI=1S/C12H13N3OS/c1-13-11-8-15-12(17-11)14-7-10(16)9-5-3-2-4-6-9/h2-6,8,13H,7H2,1H3,(H,14,15)
- InChI Key: VTQVXNYQJWTQFS-UHFFFAOYSA-N
- SMILES: CNC1=CN=C(S1)NCC(=O)C2=CC=CC=C2
Computed Properties
- Exact Mass: 247.07793322g/mol
- Monoisotopic Mass: 247.07793322g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.3Ų
- XLogP3: 3
Ethanone, 2-[[5-(methylamino)-2-thiazolyl]amino]-1-phenyl- Related Literature
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Brandon A. Vara,Matthieu Jouffroy,Gary A. Molander Chem. Sci., 2017,8, 530-535
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Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
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3. Au–InSe van der Waals Schottky junctions with ultralow reverse current and high photosensitivity†Siqi Hu,Qiao Zhang,Xiaoguang Luo,Xutao Zhang,Tao Wang,Yingchun Cheng,Wanqi Jie,Jianlin Zhao,Ting Mei,Xuetao Gan Nanoscale, 2020,12, 4094-4100
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Suying Hou,Yongcun Zou,Xianchun Liu,Xiaodan Yu,Bo Liu,Xiujuan Sun,Yan Xing CrystEngComm, 2011,13, 835-840
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5. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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